6-((4-(4-fluorophenyl)-5-((3-nitrobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione
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Description
6-((4-(4-fluorophenyl)-5-((3-nitrobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H15FN6O4S and its molecular weight is 454.44. The purity is usually 95%.
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Scientific Research Applications
Role in Tyrosine Pathway Disorders
Research on compounds like Nitisinone, which interferes with tyrosine metabolism, highlights the potential of chemical interventions in metabolic disorders. Nitisinone's safety profile and effectiveness in treating hereditary tyrosinaemia type 1 (HT-1) suggest that similar compounds could be explored for their efficacy in related metabolic disorders, such as alkaptonuria (AKU) (Lock et al., 2014).
Environmental and Health Impact Studies
The environmental exposure to organophosphorus and pyrethroid compounds, which are neurotoxicants, emphasizes the importance of understanding the health impacts of chemical exposure. Research into the prevalence of exposure among children underscores the need for stringent regulation and public health policies to mitigate risk (Babina et al., 2012).
Pharmacology and Pharmacokinetics
Studies on the pharmacodynamic and pharmacokinetic properties of compounds like CERC‐301, a GluN2B-selective N‐methyl‐D‐aspartate receptor antagonist, provide critical insights into the development of new therapeutics for conditions such as major depressive disorder. Such research lays the groundwork for the safe and effective use of new drugs in clinical settings (Garner et al., 2015).
Dietary Chemicals and Cancer Risk
The association of dietary nitrosamines and heterocyclic amines with gastric cancer risk, derived from the cooking methods of red meat, illustrates the intersection of chemistry, diet, and oncology. This knowledge informs dietary recommendations and cancer prevention strategies (de Stefani et al., 1998).
Neuroimaging and Diagnostic Techniques
The use of specific compounds in imaging, such as dopamine transporter single photon emission computed tomography (DAT SPECT) and myocardial scintigraphy, demonstrates the utility of chemical compounds in diagnosing conditions like dementia with Lewy bodies. This highlights the role of chemical compounds in enhancing diagnostic accuracy and patient care (Shimizu et al., 2015).
Properties
IUPAC Name |
6-[[4-(4-fluorophenyl)-5-[(3-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15FN6O4S/c21-13-4-6-15(7-5-13)26-17(9-14-10-18(28)23-19(29)22-14)24-25-20(26)32-11-12-2-1-3-16(8-12)27(30)31/h1-8,10H,9,11H2,(H2,22,23,28,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMVPNCCLHSUYEG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15FN6O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.